Cas no 2228876-04-6 (5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228876-04-6
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 6141800
• PubChem ID: 165613977
• Update Time: 2025-10-20

5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2228876-04-6
• EN300-1751925

• Inchi： 1S/C9H15N3OS/c1-12(2)9-11-8(13-3)7(14-9)6-4-10-5-6/h6,10H,4-5H2,1-3H3
• InChI Key： IAICNUNRTATSPA-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1CNC1)OC

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.6Ų

Additional information on 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228876-04-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique chemical properties and reactivity.

The thiazole ring in this compound is substituted with several functional groups, including an azetidine moiety at the 5-position, a methoxy group at the 4-position, and N,N-dimethylamino groups at the 2-position. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its biological activity. The azetidine ring, a four-membered nitrogen-containing ring, adds rigidity to the molecule and enhances its stability. The methoxy group introduces electron-donating effects, which can influence the molecule's reactivity and solubility. Meanwhile, the N,N-dimethylamino group contributes to the molecule's basicity and can act as a hydrogen bond donor or acceptor in biological systems.

Recent studies have highlighted the potential of 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential applications in treating various diseases. For instance, its ability to act as a ligand for metal ions has been investigated in coordination chemistry, where it can form stable complexes with transition metals such as copper and zinc. These metal complexes have shown promise in catalytic applications and as potential anti-cancer agents due to their ability to induce oxidative stress in cancer cells.

In addition to its role in coordination chemistry, this compound has been studied for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The thiazole core of this compound provides a scaffold for binding to kinase active sites, making it a valuable lead compound for drug development. Recent computational studies have demonstrated that this molecule exhibits favorable binding affinities to several kinases, including Aurora kinases and Src family kinases.

The synthesis of 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazole ring through cyclization reactions, followed by substitution reactions to introduce the azetidine and methoxy groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further studies or applications.

In terms of applications beyond medicinal chemistry, this compound has shown potential in materials science as well. Its ability to form self-assembled monolayers on surfaces has been explored for use in creating nanoscale devices with tailored electronic properties. Furthermore, its photochemical properties make it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-(azetidin-3-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic properties in vivo to assess its suitability as an oral or injectable drug candidate.

In conclusion, 5-(azetidin-3-yli)-4-methoxy-N,N-dimethyl-thiazolium bromide (CAS No. 2228876-) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an attractive target for further research and development.